Cas no 1360438-30-7 (Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro-)

• Product Name: Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro-
• CAS No: 1360438-30-7
• MF: C₁₅H₂₂FNO₃S
• MW: 315.403486728668
• CID: 6788813
• Update Time: 2025-08-04

Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro-

• Inchi： 1S/C15H22FNO3S/c1-14(2,3)17-13(18)11-9-10(7-8-12(11)16)21(19,20)15(4,5)6/h7-9H,1-6H3,(H,17,18)
• InChI Key： IBIOIVISSHZGRA-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)C1=CC(S(C(C)(C)C)(=O)=O)=CC=C1F

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 434.9±45.0 °C(Predicted)
• pka: 13.94±0.46(Predicted)

Additional information on Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro-

Research Brief on Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro- (CAS: 1360438-30-7)

Recent studies on the compound Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro- (CAS: 1360438-30-7) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique sulfonyl and fluoro substituents, has garnered attention for its role in modulating biological pathways, particularly in the context of kinase inhibition. The following sections provide an overview of the latest research findings, focusing on its chemical properties, biological activity, and potential applications in drug development.

Chemical characterization of Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro- reveals its stability under physiological conditions, making it a suitable candidate for further pharmacological evaluation. Recent synthetic approaches have optimized its yield and purity, enabling more robust preclinical studies. The compound's molecular structure, featuring a tert-butyl sulfonyl group and a fluoro substituent, contributes to its selective binding affinity for specific protein targets, as demonstrated in recent crystallographic studies.

In vitro and in vivo studies have explored the compound's efficacy as a kinase inhibitor, with promising results in models of inflammatory and oncological diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit JAK3 kinase, a target implicated in autoimmune disorders. The compound's IC50 values were comparable to those of established inhibitors, suggesting its potential as a lead compound for further optimization. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in rodent models, with results indicating favorable absorption and distribution properties.

Beyond its kinase inhibitory activity, recent research has investigated the compound's role in modulating other signaling pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its interaction with the NF-κB pathway, highlighting its anti-inflammatory potential. These findings underscore the versatility of Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro- as a multifunctional scaffold for drug discovery. Future research directions may include structural modifications to enhance selectivity and reduce off-target effects, as well as expanded preclinical testing in disease-relevant models.

In conclusion, Benzamide, N-(1,1-dimethylethyl)-5-[(1,1-dimethylethyl)sulfonyl]-2-fluoro- (CAS: 1360438-30-7) represents a promising chemical entity with diverse therapeutic applications. Its unique structural features and demonstrated biological activity position it as a valuable tool for both basic research and drug development. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical to realizing its full potential in the clinic.